3,4-Dimethoxy-1-naphthalenecarboxylic acid

• Molecular Formula: C13H12O4
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 3,4-dimethoxynaphthalene-1-carboxylic acid
• InChI: InChI=1S/C13H12O4/c1-16-11-7-10(13(14)15)8-5-3-4-6-9(8)12(11)17-2/h3-7H,1-2H3,(H,14,15)
• InChI Key: VHMAEHDRFGOOEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C(=C1)C(=O)O)OC

Description

3,4-Dimethoxy-1-naphthalenecarboxylic acid is a useful research compound. Its molecular formula is C13H12O4 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3,4-dimethoxyl-1-naphthalenecarboxylate (2.93 g, 11.9 mmol), THF (145 mL), water (58 mL), and 1N NaOH (25 mL, 25.0 mmol) was stirred at room temperature overnight. The THF was removed in vacuo and the mixture acidified to pH 1 with 1N HCl. The resulting white precipitate was extracted with EtOAc (2×50 mL), dried (MgSO4) and filtered to give the product as a white solid (2.55 g, 92%). 1H NMR (DMSO) δ 13.19 (s, 1H), 8.89 (d, 1H), 8.13 (d, 1H), 8.08 (s, 1H), 7.54 (m, 2H), 3.97 (s, 3H), 3.98 (s, 3H); MS (APCI) m/z 231 (M−H+).